Cas no 85614-42-2 (Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester)

• Product Name: Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester
• CAS No: 85614-42-2
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 723601
• Update Time: 2024-01-31

Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4,4-dimethyl-3-oxo-, butyl ester
• butyl 4,4-dimethyl-3-oxopentanoate
• butyl 4,4-dimethyl-3-oxovalerate
• 4,4-Dimethyl-3-oxopentanoic acid butyl ester
• Einecs 287-928-1
• Pentanoic acid, 4,4-dimethyl-3-oxo-, butyl ester

• Inchi： 1S/C11H20O3/c1-5-6-7-14-10(13)8-9(12)11(2,3)4/h5-8H2,1-4H3
• InChI Key： ZSQISGIWXTVFEZ-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)CC(=O)C(C)(C)C

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 227.8±8.0 °C(Predicted)
• pka: 10.79±0.46(Predicted)